Cas no 61861-19-6 (1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl-
• CAS No: 61861-19-6
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 464299
• PubChem ID: 71391577
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-(ethylthio)-1,3-diphenyl-
• 5-ethylsulfanyl-1,3-diphenylpyrazole-4-carbaldehyde
• 61861-19-6
• DTXSID90813409
• 5-(Ethylsulfanyl)-1,3-diphenyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C18H16N2OS/c1-2-22-18-16(13-21)17(14-9-5-3-6-10-14)19-20(18)15-11-7-4-8-12-15/h3-13H,2H2,1H3
• InChI Key： WRPICEZZCUEMPG-UHFFFAOYSA-N
• SMILES： S(CC)C1=C(C=O)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.09848
• Monoisotopic Mass: 308.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 34.89